Cas no 2649033-28-1 (6-(2-isocyanatopropan-2-yl)-2-methylquinoline)

• Product Name: 6-(2-isocyanatopropan-2-yl)-2-methylquinoline
• CAS No: 2649033-28-1
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 6143916
• PubChem ID: 165899581
• Update Time: 2025-06-15

6-(2-isocyanatopropan-2-yl)-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(2-isocyanatopropan-2-yl)-2-methylquinoline
• EN300-1810376
• 2649033-28-1

• Inchi： 1S/C14H14N2O/c1-10-4-5-11-8-12(6-7-13(11)16-10)14(2,3)15-9-17/h4-8H,1-3H3
• InChI Key： XBUMPCJJKJPZMV-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.3Ų

Additional information on 6-(2-isocyanatopropan-2-yl)-2-methylquinoline

Recent Advances in the Study of 6-(2-Isocyanatopropan-2-yl)-2-methylquinoline (CAS: 2649033-28-1)

The compound 6-(2-isocyanatopropan-2-yl)-2-methylquinoline (CAS: 2649033-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the role of 6-(2-isocyanatopropan-2-yl)-2-methylquinoline as a versatile intermediate in the synthesis of biologically active molecules. Its isocyanate functional group makes it a valuable building block for the development of novel heterocyclic compounds, which are often explored for their pharmacological properties. Studies have demonstrated its utility in the construction of quinoline-based scaffolds, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

One of the key findings in recent research is the compound's potential as a precursor in the synthesis of targeted kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, particularly cancers. Researchers have successfully utilized 6-(2-isocyanatopropan-2-yl)-2-methylquinoline to develop novel kinase inhibitors with improved selectivity and potency. These inhibitors have shown promising results in preclinical models, suggesting potential applications in oncology.

In addition to its role in drug discovery, the compound has also been investigated for its chemical reactivity and stability under various conditions. Recent studies have explored its behavior in different solvents and under varying temperatures, providing valuable insights for its handling and storage in laboratory settings. These findings are crucial for ensuring the reproducibility of experiments involving this compound.

Furthermore, computational studies have been conducted to predict the binding modes and interactions of 6-(2-isocyanatopropan-2-yl)-2-methylquinoline with biological targets. Molecular docking and dynamics simulations have revealed potential binding sites and interactions with proteins of interest, aiding in the rational design of derivatives with enhanced biological activity. These in silico approaches complement experimental studies and accelerate the discovery of new therapeutic agents.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 6-(2-isocyanatopropan-2-yl)-2-methylquinoline-based compounds. Researchers are actively working on improving synthetic routes to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of catalytic methods and renewable solvents, are being explored to address these challenges.

In conclusion, 6-(2-isocyanatopropan-2-yl)-2-methylquinoline (CAS: 2649033-28-1) represents a promising compound in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and potential therapeutic applications make it a subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.